Cas no 1551-45-7 (Ethyl 4-oxo-4H-pyran-2-carboxylate)

Ethyl 4-oxo-4H-pyran-2-carboxylate is a versatile heterocyclic compound featuring a pyranone core with an ester functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing fused heterocycles and bioactive molecules. The compound exhibits high reactivity at the 4-position carbonyl, enabling diverse transformations such as condensation, nucleophilic addition, and cyclization reactions. Its ester group further enhances utility by facilitating derivatization or hydrolysis to carboxylic acid derivatives. Ethyl 4-oxo-4H-pyran-2-carboxylate is commonly employed in pharmaceutical and agrochemical research due to its role in synthesizing pharmacophores like coumarins and flavonoids. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications.
Ethyl 4-oxo-4H-pyran-2-carboxylate structure
1551-45-7 structure
Product Name:Ethyl 4-oxo-4H-pyran-2-carboxylate
CAS No:1551-45-7
MF:C8H8O4
MW:168.146722793579
MDL:MFCD17012130
CID:1026136
PubChem ID:12417446
Update Time:2025-06-07

Ethyl 4-oxo-4H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-4H-pyran-2-carboxylate
    • Comanic acid ethyl ester
    • ethyl 4-oxopyran-2-carboxylate
    • 2-(Ethoxycarbonyl)-4-pyrone
    • 4-Oxo-4H-pyran-2-carboxylic acid ethyl ester
    • 7791AA
    • FCH1145752
    • AX8219521
    • 4H-Pyran-2-carboxylic acid, 4-oxo-, ethyl ester
    • BAA55145
    • 1551-45-7
    • Ethyl4-oxo-4H-pyran-2-carboxylate
    • AKOS016003014
    • C72931
    • A907322
    • DB-083478
    • DTXSID00497315
    • MFCD17012130
    • CS-0160785
    • DS-17458
    • MDL： MFCD17012130
    • Inchi： 1S/C8H8O4/c1-2-11-8(10)7-5-6(9)3-4-12-7/h3-5H,2H2,1H3
    • InChI Key： YMLYKYFIFFAKJC-UHFFFAOYSA-N
    • SMILES： O(C(C1=CC(C=CO1)=O)=O)CC

Computed Properties

  • Exact Mass: 168.04225873g/mol
  • Monoisotopic Mass: 168.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.267
  • Melting Point: 96-98 ºC
  • Boiling Point: 326.8±52.0°C at 760 mmHg
  • Flash Point: 139 ºC

Ethyl 4-oxo-4H-pyran-2-carboxylate Security Information

Ethyl 4-oxo-4H-pyran-2-carboxylate Pricemore >>

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Ethyl 4-oxo-4H-pyran-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1551-45-7)Ethyl 4-oxo-4H-pyran-2-carboxylate
Order Number:A907322
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:27
Price ($):155.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1551-45-7)Ethyl 4-oxo-4H-pyran-2-carboxylate
A907322
Purity:99%
Quantity:1g
Price ($):155.0
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